![molecular formula C9H6F3N3S B1303359 4-[2-(trifluoromethyl)phenyl]-4H-1,2,4-triazole-3-thiol CAS No. 306936-80-1](/img/structure/B1303359.png)
4-[2-(trifluoromethyl)phenyl]-4H-1,2,4-triazole-3-thiol
Overview
Description
Trifluoromethylphenyl compounds are a class of organic compounds that contain a trifluoromethyl group (-CF3) attached to a phenyl ring . They are important in the field of medicinal chemistry due to their unique physical and chemical properties .
Synthesis Analysis
The synthesis of trifluoromethylphenyl compounds often involves the use of trifluoromethyl-containing building blocks . The exact method can vary depending on the desired target compound .Molecular Structure Analysis
The molecular structure of trifluoromethylphenyl compounds typically includes a phenyl ring with a trifluoromethyl group attached . The presence of fluorine atoms can significantly influence the compound’s physical and chemical properties .Chemical Reactions Analysis
Trifluoromethylphenyl compounds can undergo various chemical reactions. For example, they can be used in Suzuki-coupling reactions to prepare 2-trifluoromethyl aryl or heteroaryl derivatives .Physical And Chemical Properties Analysis
Trifluoromethylphenyl compounds are characterized by the presence of a fluorine atom and a phenyl ring in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds .Scientific Research Applications
Role in Drug Discovery
The trifluoromethyl group, which is present in this compound, is a common feature in many FDA-approved drugs . It has been found that more than 50 percent of the best-selling drug molecules approved by the US Food and Drug Administration (FDA) contain fluorine or fluorine-containing functional groups . This suggests that “4-[2-(trifluoromethyl)phenyl]-4H-1,2,4-triazole-3-thiol” could potentially be used in the development of new pharmaceuticals.
Synthesis of Antitumor Agents
This compound has been used in the synthesis of key intermediates of the antitumor agent sorafenib. Sorafenib is a drug used for the treatment of primary kidney cancer, advanced primary liver cancer, and radioactive iodine resistant advanced thyroid carcinoma .
Use in Suzuki-Coupling Reactions
“4-[2-(trifluoromethyl)phenyl]-4H-1,2,4-triazole-3-thiol” can be used in Suzuki-coupling reactions to prepare 2-trifluoromethyl aryl or heteroaryl derivatives . These derivatives have various applications in medicinal chemistry.
Mechanism of Action
Target of Action
Compounds containing a trifluoromethyl group have been found to exhibit numerous pharmacological activities . For instance, some trifluoromethyl-containing compounds have been studied for their potential to modulate the activity of various neurotransmitters, including serotonin, dopamine, and norepinephrine .
Mode of Action
For example, some trifluoromethyl-containing compounds have been found to act as potential 5-HT2A receptor agonists .
Biochemical Pathways
For instance, some trifluoromethyl-containing compounds have been found to inhibit the germination of spores and the development of infection structures .
Pharmacokinetics
For example, some trifluoromethyl-containing compounds have been found to have high GI absorption and are BBB permeant .
Result of Action
For example, some trifluoromethyl-containing compounds have been found to have high fungicidal activity .
Action Environment
For example, some trifluoromethyl-containing compounds have been found to form explosive mixtures with air .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-5-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F3N3S/c10-9(11,12)6-3-1-2-4-7(6)15-5-13-14-8(15)16/h1-5H,(H,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIDPGOMVFKGRCT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(F)(F)F)N2C=NNC2=S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F3N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80380635 | |
Record name | 4-[2-(Trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80380635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
306936-80-1 | |
Record name | 4-[2-(Trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80380635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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